Cas no 66230-05-5 ((S)-2-(4-Chlorophenyl)-3-methylbutanoic acid chloride)

• Product Name: (S)-2-(4-Chlorophenyl)-3-methylbutanoic acid chloride
• CAS No: 66230-05-5
• MF: C₁₁H₁₂Cl₂O
• MW: 231.118381500244
• CID: 396633
• Update Time: 2023-08-03

(S)-2-(4-Chlorophenyl)-3-methylbutanoic acid chloride Chemical and Physical Properties

Names and Identifiers

• Benzeneacetyl chloride, 4-chloro-a-(1-methylethyl)-, (S)-
• S-(+)-2-(4-chlorophenyl)isovaleryl chloride
• (S)-2-(4-Chlorophenyl)-3-methylbutanoic acid chloride

• Inchi： 1S/C11H12Cl2O/c1-7(2)10(11(13)14)8-3-5-9(12)6-4-8/h3-7,10H,1-2H3/t10-/m0/s1
• InChI Key： BWPYAVCZZUTOBY-JTQLQIEISA-N
• SMILES： ClC([C@H](C1C=CC(=CC=1)Cl)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Topological Polar Surface Area: 17.1